Cas no 7029-49-4 (3-Hexanone, 4-ethyl-4-hydroxy-)

7029-49-4 structure
Product name:3-Hexanone, 4-ethyl-4-hydroxy-
3-Hexanone, 4-ethyl-4-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 3-Hexanone, 4-ethyl-4-hydroxy-
- 4-ethyl-4-hydroxyhexan-3-one
- 7029-49-4
- DTXSID60510458
-
- Inchi: InChI=1S/C8H16O2/c1-4-7(9)8(10,5-2)6-3/h10H,4-6H2,1-3H3
- InChI Key: DOGXRKXNNGOCNR-UHFFFAOYSA-N
- SMILES: CCC(=O)C(CC)(CC)O
Computed Properties
- Exact Mass: 144.11508
- Monoisotopic Mass: 144.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
3-Hexanone, 4-ethyl-4-hydroxy- Related Literature
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Baojun Lin,Xiaobo Zhou,Heng Zhao,Jian Yuan,Ke Zhou,Kai Chen,Hongbo Wu,Renjun Guo,Manuel A. Scheel,Andrei Chumakov,Yimin Mao,Laili Wang,Zheng Tang,Wei Ma Energy Environ. Sci., 2020,13, 2467-2479
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Shilpi Bariar,Abitha Balakrishnan RSC Adv., 2015,5, 100077-100083
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Yunxiang He,Lorna Hodgson,Paul Verkade Chem. Sci., 2020,11, 8394-8408
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